Cas no 847744-23-4 (4-({(Propan-2-yl)carbamoylamino}methyl)benzoic Acid)

4-({(Propan-2-yl)carbamoylamino}methyl)benzoic Acid structure
847744-23-4 structure
Product Name:4-({(Propan-2-yl)carbamoylamino}methyl)benzoic Acid
CAS No:847744-23-4
MF:C12H16N2O3
MW:236.267043113708
CID:3108353
PubChem ID:4962627
Update Time:2025-04-21

4-({(Propan-2-yl)carbamoylamino}methyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-({[(isopropylamino)carbonyl]amino}methyl)benzoic acid
    • 4-({[(propan-2-yl)carbamoyl]amino}methyl)benzoic acid
    • EN300-13751
    • AKOS008049051
    • 4-[(propan-2-ylcarbamoylamino)methyl]benzoic Acid
    • 847744-23-4
    • 4-{[(ISOPROPYLCARBAMOYL)AMINO]METHYL}BENZOIC ACID
    • CS-0233972
    • Z94598694
    • 4-(([(Isopropylamino)carbonyl]amino)methyl)benzoic acid
    • 4-({[(propan-2-yl)carbamoyl]amino}methyl)benzoicacid
    • 4-({(Propan-2-yl)carbamoylamino}methyl)benzoic Acid
    • Inchi: 1S/C12H16N2O3/c1-8(2)14-12(17)13-7-9-3-5-10(6-4-9)11(15)16/h3-6,8H,7H2,1-2H3,(H,15,16)(H2,13,14,17)
    • InChI Key: IGAYXMRVURPWFH-UHFFFAOYSA-N
    • SMILES: O=C(NCC1C=CC(C(=O)O)=CC=1)NC(C)C

Computed Properties

  • Exact Mass: 236.11609238Da
  • Monoisotopic Mass: 236.11609238Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.4Ų

4-({(Propan-2-yl)carbamoylamino}methyl)benzoic Acid Pricemore >>

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TRC
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